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Compound of Interest

Compound Name: 2-Chlorocetirizine
CAS No.: 83881-59-8
Cat. No.: B600803
. J

2-Chlorocetirizine is a piperazine derivative primarily recognized within the pharmaceutical
industry as a positional isomer and a specified impurity of Cetirizine, a widely used second-
generation antihistamine.[1][2][3] While Cetirizine features a chlorine atom at the 4-position
(para-position) of one of its phenyl rings, 2-Chlorocetirizine is defined by the chlorine's
placement at the 2-position (ortho-position).[1][4][5] This structural distinction, though subtle, is
critical for drug development professionals and regulatory scientists. The accurate identification
and quantification of such impurities are paramount to ensuring the safety, efficacy, and quality
of the final drug product. This guide provides a detailed examination of the core molecular
identifiers of 2-Chlorocetirizine—its molecular formula and weight—and the authoritative
methodologies employed for their verification.

Core Physicochemical Identifiers

The fundamental identity of any chemical compound is established by its molecular formula
and corresponding molecular weight. For 2-Chlorocetirizine, these values are foundational for
analytical method development, pharmacokinetic studies, and quality control (QC) applications.

[2]

The quantitative data for 2-Chlorocetirizine is summarized below.
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Parameter Value Source

Molecular Formula C21H25CIN203 PubChem, Vulcanchem[1][6]
Molecular Weight 388.9 g/mol PubChem, ChemicalBook[6][7]
(Alternate Value) 388.89 g/mol ChemicalBook][7]

(Alternate Value) 388.888 g/mol Vulcanchem[1]

Monoisotopic Mass 388.1553704 Da PubChem|[6]

2-[2-[4-[(2-chlorophenyl)-
IUPAC Name phenylmethyl]piperazin-1- PubChem][6]

yllethoxy]acetic acid

CAS Number 83881-59-8 PubChem, Vulcanchem[1][6]

Note: The minor variations in molecular weight reported across different databases are due to
differences in the atomic weights used for calculation and rounding conventions. For most
laboratory and regulatory purposes, 388.9 g/mol is the accepted standard.

Structural Elucidation and Visualization

The molecular formula C21H2s5CIN20s represents the elemental composition of 2-
Chlorocetirizine. The arrangement of these atoms into a unique three-dimensional structure
dictates the molecule's chemical behavior and pharmacological properties. The key structural
features include a central piperazine ring, a diphenylmethyl group where one phenyl ring is
substituted with chlorine at the ortho-position, and an ethoxy acetic acid side chain.

Caption: 2D structure of 2-Chlorocetirizine (C21H25CIN203).

Methodologies for Empirical Verification

The theoretical molecular weight and formula must be confirmed through empirical analysis. In
a drug development or quality control setting, a combination of analytical techniques is used to
provide orthogonal, self-validating data.
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Mass Spectrometry (MS) for Molecular Weight
Confirmation

Causality: Mass spectrometry is the gold-standard technique for determining the molecular
weight of a compound. It measures the mass-to-charge ratio (m/z) of ionized molecules. High-
Resolution Mass Spectrometry (HRMS), often using Time-of-Flight (TOF) or Orbitrap analyzers,
is particularly powerful as it provides a highly accurate mass measurement (typically to within 5
ppm). This precision is crucial as it allows for the confident determination of the elemental
composition, thereby directly verifying the molecular formula.

Experimental Protocol (General Workflow):

Sample Preparation: A dilute solution of 2-Chlorocetirizine reference standard is prepared
in a suitable solvent (e.g., methanol or acetonitrile with 0.1% formic acid).

« lonization: The sample is introduced into the mass spectrometer. Electrospray ionization
(ESI) is a common choice for a molecule like 2-Chlorocetirizine due to its polarity and is
typically run in positive ion mode to generate the protonated molecule [M+H]*.

e Mass Analysis: The instrument separates the ions based on their m/z ratio. For 2-
Chlorocetirizine (MW = 388.9), the expected m/z for the [M+H]* ion would be approximately
389.16.

o Data Interpretation:

o

The most abundant peak in the resulting mass spectrum should correspond to the [M+H]*

ion.

o Crucially, the isotopic pattern is examined. The presence of one chlorine atom (with its
characteristic 3°Cl and 3’Cl isotopes in an approximate 3:1 ratio) will produce a distinct A+2
peak (at m/z 391.16) with an intensity about one-third of the A peak (m/z 389.16). This
pattern is a definitive signature for a monochlorinated compound.

o Using HRMS, the measured exact mass is compared to the theoretical exact mass of
C21H26CIN203* (389.1630). A match within a narrow tolerance (e.g., < 5 ppm) confirms the
molecular formula.
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Elemental Analysis for Formula Validation

Causality: Elemental analysis provides the mass percentages of the constituent elements
(Carbon, Hydrogen, Nitrogen, etc.) in a pure sample. This data is used to calculate the
empirical formula—the simplest whole-number ratio of atoms. When combined with the
molecular weight from mass spectrometry, the precise molecular formula can be unequivocally
determined. This serves as a fundamental, independent verification of the compound's
composition.

Experimental Protocol (General Workflow):

» Sample Preparation: A precisely weighed, highly pure sample of 2-Chlorocetirizine is
combusted in a furnace at high temperatures (=900°C) in the presence of excess oxygen.

e Combustion & Reduction: The combustion process converts carbon to COz, hydrogen to
H20, and nitrogen to N2z gas (after passing through a reduction chamber). Chlorine is
converted to HCI.

o Separation & Detection: The resulting gases are separated via gas chromatography and
guantified using a thermal conductivity detector. HCl is typically captured in a separate trap
and quantified by titration.

o Calculation:

o The instrument software calculates the percentage of C, H, N, and Cl in the original
sample.

o Theoretical percentages for C21H25CIN203 are calculated: C (64.86%), H (6.48%), ClI
(9.11%), N (7.20%), O (12.34%).

o The experimental percentages are compared to the theoretical values. A close agreement
(typically within £0.4%) validates the proposed molecular formula.
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Caption: Workflow for the empirical validation of a molecular formula.

Conclusion

The molecular formula of 2-Chlorocetirizine is C21H25CIN20s3, corresponding to a molecular
weight of approximately 388.9 g/mol .[6][7] These fundamental properties are not merely
theoretical values but are rigorously confirmed through a multi-pronged analytical approach,
primarily employing mass spectrometry and elemental analysis. For researchers in
pharmaceutical sciences, a thorough understanding of these identifiers and their verification
methods is essential for distinguishing between closely related isomers and ensuring the purity
and integrity of active pharmaceutical ingredients like Cetirizine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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